tert-butyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate
Description
This compound is a synthetic intermediate used to synthesize perindopril . It is also known as Perindopril tert-butylamine . The compound is part of the Circulatory System Drugs category .
Synthesis Analysis
The synthesis of this compound involves a new process for the manufacture of (2S, 3aS, 7aS)-1- [ (2S)-2- [ [ (1S)-1- (ethoxycarbonyl) butyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylate . An alternative route of synthesis for perindopril has been reported in Tetrahedron Letters 23, (16), 1677-1680, (1982), wherein the tert. butyl ester of (2S, 3aS, 7aS)-octahydroindole- 2- carboxylic acid was coupled with N .Scientific Research Applications
Production of Perindopril Salts
In addition to the synthesis of Perindopril, this compound is also used in the production of its salts, such as the tert. butyl amine salt . These salts have valuable pharmacological properties and are used in various medical applications .
Pharmaceutical Testing
The tert-butyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride is available for pharmaceutical testing . It can be used in various research and development processes in the pharmaceutical industry .
Development of New Synthesis Processes
This compound has been used in the development of new processes for the synthesis of Perindopril . These new processes can potentially lead to more efficient and cost-effective production methods .
Production of Novel Intermediate Compounds
The compound is used in the production of novel intermediate compounds, specifically aralkyl perindopril ester salts . These intermediate compounds can have various applications in the synthesis of other complex organic compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate involves the condensation of tert-butyl glycinate with cyclopentanone followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "tert-butyl glycinate", "cyclopentanone", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Condensation of tert-butyl glycinate with cyclopentanone in the presence of acetic acid to form tert-butyl (2S)-2-(cyclopentylamino)acetate.", "Step 2: Reduction of tert-butyl (2S)-2-(cyclopentylamino)acetate with sodium borohydride in ethanol to form tert-butyl (2S)-2-(cyclopentylamino)ethanol.", "Step 3: Cyclization of tert-butyl (2S)-2-(cyclopentylamino)ethanol with sodium hydroxide to form tert-butyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate." ] } | |
CAS RN |
80876-00-2 |
Product Name |
tert-butyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate |
Molecular Formula |
C13H23NO2 |
Molecular Weight |
225.3 |
Purity |
85 |
Origin of Product |
United States |
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